Cas no 106218-82-0 (1-Naphthalenesulfonic acid,6-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-)

• Product name: 1-Naphthalenesulfonic acid,6-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-
• CAS No: 106218-82-0
• MF: C₃₅H₂₄FN₉O₁₃S₄
• MW: 925.875965118408
• CID: 1180343

1-Naphthalenesulfonic acid,6-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid,6-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-
• 1-Naphthalenesulfonic acid, 6-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[2-[2-sulfo-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-

• Inchi： 1S/C35H24FN9O13S4/c36-33-39-34(37-21-6-11-25-18(14-21)2-1-3-28(25)60(50,51)52)41-35(40-33)38-22-7-12-26-19(15-22)16-30(62(56,57)58)31(32(26)46)45-44-27-13-8-23(17-29(27)61(53,54)55)43-42-20-4-9-24(10-5-20)59(47,48)49/h1-17,46H,(H,47,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58)(H2,37,38,39,40,41)
• InChI Key： HBNAKUJMALKZAM-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=C(NC3=NC(F)=NC(NC4=CC=C5C(=C4)C=C(S(O)(=O)=O)C(N=NC4=CC=C(N=NC6=CC=C(S(O)(=O)=O)C=C6)C=C4S(O)(=O)=O)=C5O)=N3)C=C2)=CC=C1

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• pka: -1.51±0.50(Predicted)